1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene
Overview
Description
1-Bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene, also known as 1-Bromo-3-(2-chloro-TFE)benzene, is a halogenated aromatic compound that is widely used in scientific research applications. It is a colorless and odorless organic compound with a molecular formula of C8H7BrClF3O. It is synthesized from 1,1,2-trifluoroethanol and bromobenzene, and is a versatile reagent for organic synthesis. This compound has a variety of uses in scientific research, including in the synthesis of pharmaceuticals, as a catalyst in organic reactions, and as a reagent in the synthesis of other organic compounds.
Scientific Research Applications
1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene is widely used in scientific research applications. It is used as a reagent in the synthesis of pharmaceuticals, as a catalyst in organic reactions, and as a reagent in the synthesis of other organic compounds. It is also used as a building block in the synthesis of heterocyclic compounds, such as thiophenes and furans. In addition, 1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene can be used as a starting material for the preparation of various organofluorine compounds.
Mechanism of Action
1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene acts as a reagent in organic synthesis. The reaction of 1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene with a nucleophile, such as an alcohol, results in the formation of a bromonium ion. This bromonium ion then undergoes an elimination reaction, resulting in the formation of a new carbon-carbon bond. This reaction is known as the bromonium ion mechanism.
Biochemical and Physiological Effects
1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene is a halogenated aromatic compound and is not expected to have any significant biochemical or physiological effects. However, it is important to note that this compound is a potential environmental contaminant and should be handled with care.
Advantages and Limitations for Lab Experiments
1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene is a versatile reagent for organic synthesis and is widely used in scientific research applications. Its advantages include its availability, low cost, and ease of use. However, it is important to note that this compound is a potential environmental contaminant and should be handled with care. In addition, it is important to note that it is a highly flammable compound and should be handled with caution in the laboratory.
Future Directions
1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene is a versatile reagent for organic synthesis and has a variety of applications in scientific research. Possible future directions for this compound include its use as a starting material for the synthesis of heterocyclic compounds, such as thiophenes and furans. In addition, it could be used as a reagent in the synthesis of other organic compounds, such as pharmaceuticals. Furthermore, it could be used as a catalyst in organic reactions, such as Diels-Alder reactions. Finally, it could be used as a starting material for the synthesis of organofluorine compounds.
Synthesis Methods
1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene is synthesized from 1,1,2-trifluoroethanol and bromobenzene. The reaction is carried out in an inert atmosphere, and the product is isolated in high purity. The synthesis of 1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene(2-chloro-TFE)benzene can be achieved by reacting 1,1,2-trifluoroethanol with bromobenzene in the presence of a strong base such as potassium carbonate or sodium hydroxide. The reaction is carried out at a temperature of 80-90°C and the product is isolated in high purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene involves the bromination of 3-(2-chloro-1,1,2-trifluoroethoxy)aniline followed by diazotization and Sandmeyer reaction to obtain the final product.", "Starting Materials": [ "2-chloro-1,1,2-trifluoroethanol", "Aniline", "Sodium nitrite", "Copper(I) bromide", "Hydrochloric acid", "Sodium nitrate", "Sodium carbonate", "Bromine" ], "Reaction": [ "Step 1: 2-chloro-1,1,2-trifluoroethanol is reacted with aniline in the presence of hydrochloric acid to obtain 3-(2-chloro-1,1,2-trifluoroethoxy)aniline.", "Step 2: 3-(2-chloro-1,1,2-trifluoroethoxy)aniline is then diazotized using sodium nitrite and hydrochloric acid to form the diazonium salt.", "Step 3: The diazonium salt is then reacted with copper(I) bromide to form the corresponding aryl bromide intermediate.", "Step 4: The aryl bromide intermediate is then treated with sodium nitrate and sodium carbonate to form the diazonium salt.", "Step 5: The diazonium salt is then reacted with bromine in the presence of hydrochloric acid to obtain 1-bromo-3-(2-chloro-1,1,2-trifluoroethoxy)benzene." ] } | |
CAS RN |
1978-13-8 |
Molecular Formula |
C8H5BrClF3O |
Molecular Weight |
289.5 |
Purity |
95 |
Origin of Product |
United States |
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